2-(2-methoxyphenyl)-4-methyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-(2-methoxyphenyl)-4-methyl-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• InChI: InChI=1S/C16H17NO3/c1-10-6-5-7-11-14(10)16(19)17(15(11)18)12-8-3-4-9-13(12)20-2/h3-6,8-11,14H,7H2,1-2H3
• InChI Key: LMRQDKWWCIAUNB-UHFFFAOYSA-N
• Canonical SMILES: CC1C=CCC2C1C(=O)N(C2=O)C3=CC=CC=C3OC
• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol

Description

2-(2-methoxyphenyl)-4-methyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione is a useful research compound. Its molecular formula is C16H17NO3 and its molecular weight is 271.31 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 271.12084340 g/mol and the complexity rating of the compound is 445. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Neurotransmitter Metabolism and Neurological Conditions

Research has delved into the effects of various compounds on neurotransmitter metabolism, exploring implications for conditions like Parkinson's disease and hypertension. For example, studies have examined the impact of compounds on biogenic amine metabolites in cerebrospinal fluid and urine, revealing insights into the underlying biochemical abnormalities in Parkinsonism compared to Parkinson's disease (Burns et al., 1985). Additionally, research on catecholamine metabolites in urine has provided information on the diagnosis and understanding of diseases like neuroblastoma and pheochromocytoma (Muskiet et al., 1979).

Psychiatric Disorders and Substance Intoxication

Several studies have focused on psychiatric disorders and the effects of substance intoxication, identifying metabolites and exploring their potential as diagnostic markers or insights into disease mechanisms. For instance, research into cerebrospinal fluid neurotransmitter metabolites has offered perspectives on conditions like Rett syndrome and schizophrenia, indicating no significant difference in neurotransmitter metabolite levels between patients and controls in some cases (Perry et al., 1988).

Novel Psychoactive Substances

The emergence of novel psychoactive substances (NPS) and their impact on human health has been a topic of concern. Studies detailing the effects and toxicological profiles of such substances can provide insights into their mechanism of action and potential risks. One example is the detailed toxicological analysis of novel substances, shedding light on their psychostimulant and hallucinogenic properties, as well as associated health risks (Hieger et al., 2015).

Environmental Contaminants and Human Exposure

Research on environmental contaminants, such as brominated flame retardants (BFRs), and their presence in human samples highlights the importance of understanding exposure routes and potential health effects of chemical compounds found in the environment (Zhou et al., 2014).